3-((1-((5-Ethylthiophen-2-yl)sulfonyl)azetidin-3-yl)oxy)pyridine

• IUPAC Name: 3-[1-(5-ethylthiophen-2-yl)sulfonylazetidin-3-yl]oxypyridine
• InChI: InChI=1S/C14H16N2O3S2/c1-2-13-5-6-14(20-13)21(17,18)16-9-12(10-16)19-11-4-3-7-15-8-11/h3-8,12H,2,9-10H2,1H3
• InChI Key: JUUBCUDIGTZBGI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)S(=O)(=O)N2CC(C2)OC3=CN=CC=C3
• Molecular Formula: C14H16N2O3S2
• Molecular Weight: 324.4 g/mol

Description

3-((1-((5-Ethylthiophen-2-yl)sulfonyl)azetidin-3-yl)oxy)pyridine is a chemical compound that has been gaining attention in scientific research due to its potential applications in the field of pharmacology. This compound is known for its unique structure and mechanism of action, which makes it a promising candidate for drug development.

Scientific Research Applications

Synthesis and Characterization

• Protecting Groups and Catalytic Conjugate Additions

  Research into protective groups such as 2-(4-methylphenylsulfonyl)ethenyl (tosvinyl, Tsv) for NH groups in various chemical structures demonstrates the utility of sulfonyl groups in synthetic chemistry. These protective groups facilitate controlled reactions and can be removed effectively via conjugate addition-elimination mechanisms, showcasing potential synthetic pathways for complex molecules like "3-((1-((5-Ethylthiophen-2-yl)sulfonyl)azetidin-3-yl)oxy)pyridine" (Petit et al., 2014).

• Antimicrobial Activity of Azetidinone Derivatives

  Azetidin-2-one-based derivatives have been synthesized and tested for their antimicrobial activities. These studies highlight the biological potential of azetidinone cores, suggesting that similar compounds might possess antimicrobial properties, which could be an area of application for "this compound" (Shah et al., 2014).

Applications in Drug Development and Material Science

• Antibacterial Heterocyclic Compounds

  The development of new heterocyclic compounds containing sulfonamido moieties for antibacterial applications underscores the significance of sulfonyl and azetidine components in medicinal chemistry. Such compounds have shown high activity against bacterial strains, indicating the potential of "this compound" in antibacterial research (Azab et al., 2013).

• Antioxidant Activity of Indole Derivatives

  Research into 3-(4-(thiophen-2-yl)-pyridin/pyran/pyrimidin/pyrazol-2-yl)-1H-indole derivatives for their antioxidant activities demonstrates the role of thiophenyl and pyridinyl groups in developing high-efficiency antioxidants. This suggests that compounds with similar structural features, including "this compound," could be explored for their antioxidant properties (Aziz et al., 2021).